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Compound of Interest

Compound Name: 1-(Benzylamino)propan-2-ol

Cat. No.: B1329705

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 1-
(Benzylamino)propan-2-ol in various organic solvents. Due to the limited availability of
precise quantitative data in publicly accessible literature, this guide combines qualitative
assessments based on the behavior of structurally similar compounds with detailed
experimental protocols for determining precise solubility values.

Introduction to 1-(Benzylamino)propan-2-ol

1-(Benzylamino)propan-2-ol is a secondary amine and a propanolamine derivative. Its
chemical structure, featuring both a hydrophilic alcohol group and a secondary amine,
alongside a lipophilic benzyl group, suggests a versatile solubility profile. The presence of
hydrogen bond donors (-OH and -NH) and acceptors (O and N) indicates its potential for
miscibility with polar solvents.

Solubility Data

A thorough review of scientific literature and chemical databases did not yield specific
quantitative solubility data for 1-(Benzylamino)propan-2-ol. However, based on the properties
of structurally analogous compounds such as N-benzylethanolamine and 2-amino-1-
phenylethanol, a qualitative solubility profile can be inferred. These similar compounds are
reported to be soluble in water and various organic solvents, particularly polar ones like ethanol
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and methanol.[1] Therefore, 1-(Benzylamino)propan-2-ol is expected to exhibit good solubility
in polar organic solvents.

For research and development purposes, it is crucial to experimentally determine the
quantitative solubility in the specific solvents relevant to the intended application. The following
table provides a framework for recording such experimental data.

Table 1: Experimentally Determined Solubility of 1-(Benzylamino)propan-2-ol

. Solubility (
Chemical . .
Solvent Polarity Index g/100 mL) at Observations
Formula
25°C
Data not Expected to be
Methanol CHsOH 51 _
available soluble
Data not Expected to be
Ethanol C2HsOH 4.3 )
available soluble
Data not Expected to be
Acetone Cs3HeO 4.3 ]
available soluble
) Data not Expected to be
Dichloromethane = CHzClz 3.1 _
available soluble
Expected to be
Data not
Ethyl Acetate CaHs0O2 4.4 ] moderately
available
soluble
Data not Expected to have
Toluene C7Hs 2.4 ] -
available lower solubility

Experimental Protocol for Solubility Determination

The following protocol details the widely accepted "shake-flask™ method for determining the
thermodynamic solubility of a compound in a given solvent.[2][3][4]

Objective: To determine the saturation solubility of 1-(Benzylamino)propan-2-ol in a selected
organic solvent at a specific temperature (e.g., 25°C).
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Materials:

1-(Benzylamino)propan-2-ol (solid or liquid)

e Selected organic solvent (analytical grade)

» Volumetric flasks

e Screw-cap vials or flasks

o Orbital shaker or magnetic stirrer with temperature control
e Analytical balance

o Syringe filters (e.g., 0.45 um PTFE)

e Syringes

¢ High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer
» Pipettes and other standard laboratory glassware
Procedure:

e Preparation of a Saturated Solution:

o Add an excess amount of 1-(Benzylamino)propan-2-ol to a screw-cap vial. The excess
solid/liquid should be visually apparent.

o Add a known volume of the selected organic solvent to the vial.
o Securely cap the vial to prevent solvent evaporation.
o Equilibration:

o Place the vial in an orbital shaker or on a magnetic stirrer in a temperature-controlled
environment (e.g., 25°C = 0.5°C).
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o Agitate the mixture for a sufficient time to ensure equilibrium is reached (typically 24 to 72
hours). A preliminary time-course study can determine the minimum time to reach
equilibrium.

o Sample Collection and Preparation:

o After equilibration, allow the vial to stand undisturbed for at least 24 hours in the same
temperature-controlled environment to allow undissolved solute to settle.

o Carefully withdraw a sample from the clear supernatant using a syringe.

o Immediately filter the sample through a syringe filter into a clean vial to remove any
undissolved microparticles.

e Analysis:

o Prepare a series of standard solutions of 1-(Benzylamino)propan-2-ol of known
concentrations in the same solvent.

o Analyze the filtered sample and the standard solutions using a suitable analytical method
(e.g., HPLC or UV-Vis spectrophotometry) to determine the concentration of the solute in
the saturated solution.

o Generate a calibration curve from the standard solutions to accurately quantify the
concentration in the experimental sample.

o Data Reporting:

o Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles
per liter (mol/L).

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of
solubility.
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Start: Define Compound and Solvent

'

Add excess compound to a known volume of solvent

'

Equilibrate at constant temperature with agitation (24-72h)

'

Allow undissolved solid to settle

'

Withdraw and filter supernatant Prepare standard solutions of known concentrations

N

Analyze filtered sample and standards (e.g., HPLC, UV-Vis)

'

Generate calibration curve

'

Calculate concentration of saturated solution

'

End: Report solubility data

Click to download full resolution via product page

Caption: Workflow for Solubility Determination.
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This guide provides a foundational understanding of the solubility of 1-(Benzylamino)propan-
2-ol and a practical framework for its experimental determination. For any application in
research or drug development, it is imperative to obtain precise, quantitative solubility data
through the experimental protocols outlined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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